Cas no 1849321-59-0 (N-(Cyanomethyl)cyclopentene-1-carboxamide)
N-(Cyanomethyl)cyclopentene-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Z1419873549
- 1849321-59-0
- EN300-2979636
- N-(Cyanomethyl)cyclopentene-1-carboxamide
- N-(cyanomethyl)cyclopent-1-ene-1-carboxamide
-
- Inchi: 1S/C8H10N2O/c9-5-6-10-8(11)7-3-1-2-4-7/h3H,1-2,4,6H2,(H,10,11)
- InChI Key: FHIUMWKSLWLXQS-UHFFFAOYSA-N
- SMILES: O=C(C1=CCCC1)NCC#N
Computed Properties
- Exact Mass: 150.079312947g/mol
- Monoisotopic Mass: 150.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52.9Ų
N-(Cyanomethyl)cyclopentene-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2979636-0.05g |
N-(cyanomethyl)cyclopent-1-ene-1-carboxamide |
1849321-59-0 | 90% | 0.05g |
$212.0 | 2023-11-13 |
N-(Cyanomethyl)cyclopentene-1-carboxamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on N-(Cyanomethyl)cyclopentene-1-carboxamide
N-(Cyanomethyl)cyclopentene-1-carboxamide (CAS 1849321-59-0): A Versatile Chemical Building Block
N-(Cyanomethyl)cyclopentene-1-carboxamide (CAS 1849321-59-0) is an emerging specialty chemical compound that has gained significant attention in pharmaceutical research and organic synthesis. This cyclopentene derivative features a unique molecular structure combining a cyanomethyl group with a carboxamide functionality, making it particularly valuable for constructing complex molecular architectures.
The compound's molecular formula C8H10N2O and molecular weight of 150.18 g/mol place it in a category of moderately sized organic molecules that are ideal for drug discovery applications. Researchers have shown growing interest in N-(Cyanomethyl)cyclopentene-1-carboxamide due to its potential as a versatile synthetic intermediate in the preparation of various biologically active compounds, particularly in the development of small molecule therapeutics and enzyme inhibitors.
Recent studies highlight the compound's utility in medicinal chemistry, where its cyclopentene core serves as an excellent scaffold for designing novel pharmaceutical agents. The presence of both electron-withdrawing cyano group and hydrogen-bonding carboxamide moiety creates unique opportunities for molecular interactions, making it valuable for structure-activity relationship (SAR) studies. This dual functionality allows researchers to explore diverse chemical modifications while maintaining favorable physicochemical properties.
From a synthetic chemistry perspective, N-(Cyanomethyl)cyclopentene-1-carboxamide offers several advantages. Its moderate reactivity enables selective transformations under controlled conditions, while the cyclopentene ring provides a rigid framework that can influence the three-dimensional orientation of attached functional groups. These characteristics make it particularly useful for creating conformationally constrained analogs of lead compounds in drug discovery programs.
The compound's stability under standard laboratory conditions and its good solubility in common organic solvents contribute to its practicality in synthetic applications. Recent literature reports demonstrate its use in multicomponent reactions, where it serves as a key component for constructing complex heterocyclic systems. These systems are increasingly important in the search for new antiviral agents and anti-inflammatory compounds, addressing current global health challenges.
Quality control of N-(Cyanomethyl)cyclopentene-1-carboxamide typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's characteristic spectral properties allow for reliable identification and quantification, ensuring consistency in research applications. Proper storage recommendations include protection from moisture and maintenance at controlled room temperature to preserve its chemical integrity.
In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to access N-(Cyanomethyl)cyclopentene-1-carboxamide. Recent advancements include catalytic methods that reduce waste generation and improve atom economy. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and process intensification.
The commercial availability of N-(Cyanomethyl)cyclopentene-1-carboxamide has expanded in recent years, with several specialty chemical suppliers offering the compound in various quantities. Pricing trends reflect its increasing importance in research, with current market analysis suggesting steady growth in demand from both academic and industrial sectors. The compound's patent landscape shows activity in multiple therapeutic areas, indicating its potential value in proprietary drug development programs.
Safety considerations for handling N-(Cyanomethyl)cyclopentene-1-carboxamide follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used, including gloves and eye protection. Material safety data sheets provide detailed guidance on proper handling, storage, and disposal procedures to ensure workplace safety.
Looking forward, the scientific community anticipates expanded applications for N-(Cyanomethyl)cyclopentene-1-carboxamide in areas such as bioconjugation chemistry and materials science. Its unique structural features may enable the development of novel functional materials with tailored properties. Ongoing research continues to uncover new reaction pathways and synthetic utilities for this versatile building block, solidifying its position as an important tool in modern chemical research.
The growing body of literature referencing CAS 1849321-59-0 demonstrates the compound's rising prominence in chemical research. Database searches reveal increasing citations in peer-reviewed journals, particularly in publications focusing on heterocyclic chemistry and medicinal chemistry. This trend suggests that N-(Cyanomethyl)cyclopentene-1-carboxamide will likely remain an important research chemical in the coming years, with potential applications extending beyond its current uses.
1849321-59-0 (N-(Cyanomethyl)cyclopentene-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)